N-(2-hydroxy-1-pyridin-2-ylethyl)-3-(4-oxo-3H-quinazolin-2-yl)propanamide

• IUPAC Name: N-(2-hydroxy-1-pyridin-2-ylethyl)-3-(4-oxo-3H-quinazolin-2-yl)propanamide
• InChI: InChI=1S/C18H18N4O3/c23-11-15(14-7-3-4-10-19-14)21-17(24)9-8-16-20-13-6-2-1-5-12(13)18(25)22-16/h1-7,10,15,23H,8-9,11H2,(H,21,24)(H,20,22,25)
• InChI Key: YSAPSEUROMGKGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC(=N2)CCC(=O)NC(CO)C3=CC=CC=N3
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

N-(2-hydroxy-1-pyridin-2-ylethyl)-3-(4-oxo-3H-quinazolin-2-yl)propanamide, also known as QPA or Quinazoline Propanamide, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a synthetic small molecule that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N-(2-hydroxy-1-pyridin-2-ylethyl)-3-(4-oxo-3H-quinazolin-2-yl)propanamide is not yet fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and proliferation. Specifically, N-(2-hydroxy-1-pyridin-2-ylethyl)-3-(4-oxo-3H-quinazolin-2-yl)propanamide has been shown to inhibit the activity of the enzyme PARP-1, which is involved in DNA repair and maintenance. This inhibition leads to the accumulation of DNA damage and ultimately triggers apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its potential as an anticancer agent, N-(2-hydroxy-1-pyridin-2-ylethyl)-3-(4-oxo-3H-quinazolin-2-yl)propanamide has been shown to have a wide range of other biochemical and physiological effects. For example, it has been shown to have anti-inflammatory properties, and to be a potent inhibitor of certain enzymes involved in the metabolism of neurotransmitters. These effects make it a promising candidate for further investigation in a variety of different areas of scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-hydroxy-1-pyridin-2-ylethyl)-3-(4-oxo-3H-quinazolin-2-yl)propanamide as a research tool is its relatively low cost and ease of synthesis. Additionally, its wide range of potential applications makes it a versatile and useful compound for researchers in a variety of different fields. However, one limitation of N-(2-hydroxy-1-pyridin-2-ylethyl)-3-(4-oxo-3H-quinazolin-2-yl)propanamide is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on N-(2-hydroxy-1-pyridin-2-ylethyl)-3-(4-oxo-3H-quinazolin-2-yl)propanamide. One promising area of study is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further investigation into its potential as an anticancer agent is warranted, as is research into its potential as a tool for studying the role of PARP-1 in DNA repair and maintenance. Finally, more work is needed to fully understand the mechanism of action of N-(2-hydroxy-1-pyridin-2-ylethyl)-3-(4-oxo-3H-quinazolin-2-yl)propanamide and its potential applications in a variety of different areas of scientific research.

Synthesis Methods

The synthesis of N-(2-hydroxy-1-pyridin-2-ylethyl)-3-(4-oxo-3H-quinazolin-2-yl)propanamide involves several steps, including the condensation of 2-hydroxyethylpyridine with ethyl 2-aminobenzoate, followed by the cyclization of the resulting intermediate with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone. The final product is obtained through the reduction of the resulting quinazoline intermediate with sodium borohydride.

Scientific Research Applications

N-(2-hydroxy-1-pyridin-2-ylethyl)-3-(4-oxo-3H-quinazolin-2-yl)propanamide has been shown to have a wide range of potential applications in scientific research. One of the most promising areas of study is its potential as an anticancer agent. Several studies have demonstrated that N-(2-hydroxy-1-pyridin-2-ylethyl)-3-(4-oxo-3H-quinazolin-2-yl)propanamide can induce apoptosis (programmed cell death) in cancer cells, making it a promising candidate for further investigation as a potential cancer treatment.